dicobalt titanium tetraoxide

• CAS No.: 12017-38-8
• Molecular Formula: Co2O4Ti+2
• Molecular Weight: 229.731

Description

Dicobalt titanium tetraoxide (Co₂TiO₄) is a transition metal oxide hypothesized to adopt a spinel-like structure, where cobalt and titanium ions occupy octahedral and tetrahedral sites within a cubic close-packed oxygen lattice. Co₂TiO₄ may share similarities with other ternary oxides, such as NiTiO₃ or CoFe₂O₄, but its distinct composition likely alters reactivity and stability .

Comparison with Similar Compounds

Comparison with Titanium Dioxide (TiO₂)

TiO₂ is a well-studied semiconductor with a rutile or anatase structure, widely used in photocatalysis, pigments, and solar cells . Key differences between Co₂TiO₄ and TiO₂ include:

Property	TiO₂	Co₂TiO₄ (Hypothesized)
Structure	Rutile/Anatase	Spinel-type
Band Gap (eV)	~3.2 (Anatase)	Likely narrower (due to Co²⁺/Co³⁺)
Melting Point (°C)	1855	Expected lower (unreported)
Applications	Photocatalysis, UV filters	Potential magnetic materials, catalysts
Solubility	Insoluble in water	Possibly similar insolubility

Co₂TiO₄’s cobalt content may introduce redox activity and magnetism absent in TiO₂, making it suitable for advanced oxidation processes or spintronics. However, TiO₂’s photocatalytic efficiency under UV light remains unmatched .

Comparison with Nickel Titanium Oxides

lists nickel titanium oxides (e.g., NiTiO₃, CAS 12035-39-1), which are structurally analogous to ilmenite. These compounds exhibit piezoelectric and catalytic properties. Key contrasts:

Property	NiTiO₃	Co₂TiO₄
Crystal System	Ilmenite (trigonal)	Spinel (cubic)
Magnetic Order	Antiferromagnetic	Ferrimagnetic (hypothesized)
Thermal Stability	Stable up to ~1000°C	Likely lower stability
Synthetic Routes	Solid-state reaction	Possibly sol-gel or co-precipitation

Co₂TiO₄’s spinel structure could enhance ionic mobility compared to NiTiO₃, but its synthesis may require stringent oxygen control to prevent Co oxidation .

Reactivity Comparison with Ruthenium Tetraoxide (RuO₄)

RuO₄ is a volatile, highly oxidizing agent used in organic synthesis (e.g., amine functionalization) . Unlike RuO₄, Co₂TiO₄ is expected to be a solid with moderate oxidative capacity. For example:

• Stability : RuO₄ decomposes explosively above 100°C, while Co₂TiO₄ likely remains stable up to higher temperatures (similar to TiO₂ at 1855°C) .
• Applications : RuO₄ is impractical for industrial catalysis due to hazards, whereas Co₂TiO₄’s solid-state form offers safer handling and reusability .